molecular formula C5H6FNO2 B15382350 (5-(Fluoromethyl)isoxazol-3-YL)methanol

(5-(Fluoromethyl)isoxazol-3-YL)methanol

Cat. No.: B15382350
M. Wt: 131.10 g/mol
InChI Key: GAFUTHBGKQSACU-UHFFFAOYSA-N
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Description

(5-(Fluoromethyl)isoxazol-3-YL)methanol is a fluorinated isoxazole derivative characterized by a hydroxymethyl group at the 3-position and a fluoromethyl substituent at the 5-position of the isoxazole ring.

Properties

Molecular Formula

C5H6FNO2

Molecular Weight

131.10 g/mol

IUPAC Name

[5-(fluoromethyl)-1,2-oxazol-3-yl]methanol

InChI

InChI=1S/C5H6FNO2/c6-2-5-1-4(3-8)7-9-5/h1,8H,2-3H2

InChI Key

GAFUTHBGKQSACU-UHFFFAOYSA-N

Canonical SMILES

C1=C(ON=C1CO)CF

Origin of Product

United States

Comparison with Similar Compounds

Key Research Findings

Substituent Effects on Bioactivity: Fluorinated groups (e.g., fluoromethyl, fluorophenyl) enhance metabolic stability and bioavailability compared to non-fluorinated analogs . Bulky substituents (e.g., vinylbenzyloxy in ) may reduce solubility but improve target selectivity.

Synthetic Flexibility :

  • Microwave-assisted methods () enable rapid synthesis of diverse analogs, while commercial availability () supports high-throughput screening.

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